Cas no 2227773-30-8 ((1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol
• CAS No: 2227773-30-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5835204
• PubChem ID: 165670439
• Update Time: 2025-07-18

(1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol
• 2227773-30-8
• EN300-1815789

• Inchi： 1S/C10H14N2O4/c1-16-9-4-2-3-7(8(13)5-6-11)10(9)12(14)15/h2-4,8,13H,5-6,11H2,1H3/t8-/m0/s1
• InChI Key： APIWKSZPZWXPRN-QMMMGPOBSA-N
• SMILES： O[C@H](C1C=CC=C(C=1[N+](=O)[O-])OC)CCN

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2227773-30-8)

The compound (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 2227773-30-8) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3-methoxy-2-nitrophenyl group and a propan-1-ol backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enantioselective catalysts and chiral building blocks for drug discovery.

In recent years, the demand for chiral compounds like (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s nitro and methoxy functional groups contribute to its reactivity, enabling its use in multistep organic transformations. Scientists are exploring its applications in designing CNS-targeting therapeutics and enzyme inhibitors, aligning with the growing focus on precision medicine.

The CAS No. 2227773-30-8 is particularly notable for its stereochemical purity, a critical factor in pharmaceutical intermediates. The (1S) configuration ensures high enantiomeric excess, which is essential for minimizing off-target effects in drug candidates. This specificity has sparked discussions in AI-driven drug design forums, where researchers seek optimized synthetic routes for such compounds. Notably, computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets.

From an industrial perspective, (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol is gaining traction in green chemistry initiatives. Its synthesis can be tailored to reduce waste and energy consumption, addressing the global push for sustainable chemical processes. Companies specializing in custom synthesis are offering this compound to support R&D projects focused on neurodegenerative diseases and metabolic disorders, reflecting its versatility.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize CAS No. 2227773-30-8, ensuring compliance with pharmaceutical-grade standards. The compound’s stability under various pH conditions and solubility profiles are also under investigation, as these properties influence its formulation compatibility. These studies are frequently cited in patent applications related to drug delivery systems.

In summary, (1S)-3-amino-1-(3-methoxy-2-nitrophenyl)propan-1-ol represents a convergence of chiral chemistry, drug development, and sustainable synthesis. Its CAS No. 2227773-30-8 is a hallmark of quality for researchers seeking reliable chemical intermediates. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutics and catalytic applications.